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Compound of Interest |

2,6-Dimethylmorpholine
Compound Name:
hydrochloride
CAS No.: 80567-00-6
Cat. No.: B3178819
L J

Executive Summary

2,6-Dimethylmorpholine hydrochloride (CAS 59229-60-6 for the cis-isomer) is a critical
intermediate in the synthesis of antifungal agents (e.g., Amorolfine) and various agrochemicals.
[1] Its utility in process chemistry is dictated by its solubility differential between aqueous and
organic phases. While the free base is a liquid miscible with water and most organic solvents,
the hydrochloride salt exhibits a distinct solubility profile characterized by high aqueous
solubility and selective solubility in polar organic solvents. This guide provides a technical
analysis of these properties, offering evidence-based protocols for solubility determination and
purification via recrystallization.

Physicochemical Fundamentals
Structural Dynamics & Salt Formation

The commercial utility of 2,6-dimethylmorpholine lies primarily in its cis-isomer ((2S,6R)-2,6-
dimethylmorpholine). The hydrochloride salt is formed via the protonation of the secondary
amine nitrogen.

e pKa: The conjugate acid has a pKa of approximately 9.04, indicating that the salt is stable in
solid form but will readily dissociate in basic aqueous solutions (pH > 10).

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3178819?utm_src=pdf-interest
https://www.benchchem.com/product/b3178819?utm_src=pdf-body
https://patents.google.com/patent/CN110950818B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Stereochemistry: The cis isomer adopts a chair conformation with both methyl groups in the
equatorial position, maximizing stability. The trans isomer (axial-equatorial) is often present
as an impurity and possesses slightly different solubility parameters, which can be exploited
for purification.

Thermodynamic Basis of Solubility

The solubility of 2,6-dimethylmorpholine hydrochloride is governed by the competition
between its Lattice Energy (ionic interactions in the crystal) and Solvation Enthalpy (interaction
with solvent molecules).

e Aqueous Media: The high dielectric constant of water (

) effectively shields the electrostatic attraction between the morpholinium cation and chloride
anion, leading to high solubility.

¢ Organic Media: In lower dielectric solvents (e.g., Isopropanol

), the lattice energy dominates at low temperatures, but solvation entropy drives dissolution
at elevated temperatures, making these ideal for recrystallization.

Solubility Profile Analysis

The following data summarizes the solubility behavior of 2,6-dimethylmorpholine
hydrochloride across a polarity spectrum. This data is synthesized from process chemistry
literature and standard amine salt behaviors.

Table 1: Comparative Solubility Matrix
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hydration Extraction
) ) ) H-bonding, high Solvent
Protic Organic Methanol High )
polarity exchange
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H-bonding, steric o
Isopropanol (IPA)  Moderate (Hot) ] Recrystallization
hindrance
) ] ) ] Reaction
Aprotic Polar DMSO / DMF High Dipole-Dipole )
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Acetone Low ] ) Anti-solvent
interactions
) Dichloromethane Weak dipole, Extraction (lon-
Chlorinated Moderate ] ) ]
(DCM) dispersion pair)
_ Anti-solvent /
Non-Polar Ethyl Acetate Low Weak dipole
Wash
Diethyl Ether Insoluble Dispersion forces  Precipitation
Hexanes/Heptan ) ] o
Insoluble Dispersion forces  Precipitation
e

Technical Note: The "sweet spot" for purification is Isopropanol (IPA). The salt is soluble in

boiling IPA but crystallizes upon cooling, whereas impurities often remain in solution or the salt

is too soluble in Methanol/Ethanol to crystallize effectively.
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Visualization of Solvation & Workflows
Diagram 1: Thermodynamic Solvation Mechanism

This diagram illustrates the energetic competition governing the salt's solubility.
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Caption: Thermodynamic equilibrium shifts based on solvent polarity and temperature, dictating
the purification strategy.

Experimental Methodologies
Protocol 1: Gravimetric Solubility Determination

Use this protocol to establish precise solubility curves for your specific batch/isomer ratio.

Preparation: Dry the 2,6-dimethylmorpholine HCI salt in a vacuum oven at 40°C for 4 hours
to remove surface moisture.

e Saturation: Add excess salt to 10 mL of the target solvent in a sealed vial.
o Equilibration: Stir at the target temperature (e.g., 25°C) for 24 hours.

o Filtration: Filter the supernatant through a 0.45 um PTFE syringe filter (pre-heated if testing
hot solubility).

e Quantification: Transfer a known volume (e.g., 5 mL) to a tared weighing dish. Evaporate
solvent under nitrogen flow and dry to constant weight.
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o Calculation:

Protocol 2: Purification via Recrystallization
(Isopropanol)

This is the industry-standard method for upgrading purity from ~95% to >99%.

o Dissolution: Charge crude 2,6-dimethylmorpholine HCI (10 g) into a flask. Add Isopropanol
(IPA, 30 mL).

e Heating: Heat the mixture to reflux (82°C) with stirring.

o Checkpoint: If solids remain, add IPA in 2 mL increments until dissolution is complete. Do
not exceed 50 mL total volume.

e Hot Filtration: If insoluble particles (dust, inorganic salts) are present, filter the hot solution
rapidly through a heated funnel.

» Crystallization: Allow the solution to cool slowly to room temperature (25°C) over 2 hours.
Then, cool to 0-5°C in an ice bath for 1 hour.

« |solation: Filter the white crystalline solid under vacuum.
¢ Washing: Wash the filter cake with cold Isopropanol/Ethyl Acetate (1:1 mixture, 10 mL).

e Drying: Dry under vacuum at 45°C.

Diagram 2: Recrystallization Workflow

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Crude HCI Salt

Dissolve in Boiling IPA
(Reflux ~82°C)

Clear Solution?

Hot Filtration
(Remove insolubles)

Slow Cooling
(RT -> 0°C)

Vacuum Filtration

Wash with Cold IPA/EtOAC

Pure Crystalline Salt

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3178819?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Caption: Step-by-step logic for the purification of 2,6-dimethylmorpholine hydrochloride
using Isopropanol.

Critical Application Notes

» Hygroscopicity: The HCI salt is hygroscopic. Exposure to atmospheric moisture can lead to
clumping and hydrolysis errors in stoichiometry. Store in a desiccator.

e Anti-Solvent Addition: If the yield from pure IPAis low, an "Anti-Solvent" method can be used.
After dissolving in minimum hot Ethanol, add Ethyl Acetate or Diethyl Ether dropwise until
turbidity persists, then cool.

e Isomer Enrichment: Recrystallization from IPA has been cited to preferentially crystallize the
trans isomer in some specific chiral resolution contexts involving mandelic acid, but for the
HCI salt, it generally purifies the major isomer (usually cis) by removing non-salt impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3178819#2-6-dimethylmorpholine-hydrochloride-
solubility-in-water-vs-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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